Cas no 2228534-56-1 (2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2228534-56-1
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6000189
• PubChem ID: 165788948
• Update Time: 2025-05-25

2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline
• EN300-1919731
• 2228534-56-1

• Inchi： 1S/C11H13BrFN/c1-8(7-12)10-5-4-9(13)6-11(10)14(2)3/h4-6H,1,7H2,2-3H3
• InChI Key： XLUNRJIXCMAVDN-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1N(C)C)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline

Compound CAS No. 2228534-56-1: 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline

The compound with CAS No. 2228534-56-1, commonly referred to as 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a brominated allyl group attached to an aniline derivative with a fluorine substituent and N,N-dimethylamino functionality. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable building block in various research and industrial applications.

Recent studies have highlighted the potential of 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline in drug discovery efforts, particularly in the development of novel bioactive molecules. Researchers have explored its role as a precursor for synthesizing complex heterocyclic compounds, which are often critical in the design of pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The presence of the bromine atom in the allyl group facilitates various coupling reactions, such as Suzuki-Miyaura cross-coupling, enabling the construction of diverse molecular architectures with high precision.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The N,N-dimethylamino group contributes to the compound's ability to act as a Lewis base, making it a potential candidate for coordinating with metal ions in the synthesis of metal-organic frameworks (MOFs) and other coordination polymers. These materials hold promise for use in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

The synthesis of 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline typically involves multi-step processes that combine principles from organic synthesis and catalysis. A common approach involves the alkylation of an aniline derivative with a brominated allyl electrophile under appropriate reaction conditions. Recent advancements in catalytic methods, such as the use of palladium catalysts for cross-coupling reactions, have significantly improved the efficiency and selectivity of these syntheses. This has led to higher yields and better control over the stereochemistry of the final product.

From a structural perspective, 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline exhibits interesting electronic properties due to the interplay between its electron-withdrawing fluorine substituent and electron-donating N,N-dimethylamino group. This balance of electronic effects influences its reactivity in various chemical transformations and its ability to participate in supramolecular interactions. For instance, computational studies have revealed that this compound can form stable hydrogen bonds with certain biomolecules, suggesting its potential utility in supramolecular chemistry and drug delivery systems.

Furthermore, the compound's thermal stability and solubility characteristics make it suitable for use in high-throughput screening assays commonly employed in pharmaceutical research. Its ability to dissolve in both polar and non-polar solvents facilitates its use in diverse experimental setups, from solution-phase reactions to solid-state characterization techniques such as X-ray crystallography.

Recent breakthroughs in green chemistry have also led to investigations into more sustainable methods for synthesizing 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline. Researchers are exploring the use of biocatalysts and renewable feedstocks to reduce the environmental footprint of its production process. These efforts align with global initiatives aimed at promoting sustainable practices within the chemical industry while maintaining high standards of product quality.

In conclusion, CAS No. 2228534-56-1, or 2-(3-bromoprop-1-en-2-yl)-5-fluoro-N,N-dimethylaniline, stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis, a promising candidate in drug discovery, and a functional building block in materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation and technological progress.